Cas no 88048-77-5 (2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-)

• Product Name: 2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-
• CAS No: 88048-77-5
• MF: C₁₀H₈O₂S₃
• MW: 256.364318847656
• CID: 647265
• PubChem ID: 13133932
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(2-thienylthio)methyl]-
• 3-(thiophen-2-ylsulfanylmethyl)thiophene-2-carboxylic acid
• 3-{[(Thiophen-2-yl)sulfanyl]methyl}thiophene-2-carboxylic acid
• 88048-77-5
• DTXSID60520951
• AKOS012950834

• Inchi： 1S/C10H8O2S3/c11-10(12)9-7(3-5-14-9)6-15-8-2-1-4-13-8/h1-5H,6H2,(H,11,12)
• InChI Key： HVHNXISGUXWPSS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CC1C=CSC=1C(=O)O

Computed Properties

• Exact Mass: 255.96864301g/mol
• Monoisotopic Mass: 255.96864301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 119Ų